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Introduction

The query for "Longipedlactone G" does not yield a direct match in the current scientific

literature. It is highly probable that this name is a variant or misspelling of other closely related

nortriterpenoid lactones isolated from plants of the Schisandraceae family, particularly from the

genera Kadsura and Schisandra. This technical guide provides a comprehensive overview of

the discovery, origin, and chemical biology of similarly named and structurally related

compounds, namely Longipedlactones from Kadsura longipedunculata and Propindilactone G

from Schisandra propinqua. This document is intended for researchers, scientists, and

professionals in drug development who are interested in this class of natural products.

Part 1: The Longipedlactones of Kadsura
longipedunculata
The genus Kadsura is a rich source of structurally diverse and biologically active triterpenoids.

Phytochemical investigations into Kadsura longipedunculata, a plant used in traditional

medicine in China, have led to the isolation of a series of novel triterpene dilactones designated

as Longipedlactones.[1]
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A review of the chemical constituents of Kadsura longipedunculata reveals the isolation of

numerous compounds, including a series of nine novel triterpene dilactones named

Longipedlactones A-I.[1] These compounds possess a unique chemical skeleton. While the

specific designation "Longipedlactone G" is not explicitly found, it is plausible that it belongs to

this series or is a yet-to-be-reported analog. Another related compound, Longipedlactone J,

has been isolated from the stems of Kadsura heteroclita.[2]

Chemical Structure
The Longipedlactones are characterized by a complex, highly oxygenated nortriterpenoid core.

The detailed structures of Longipedlactones A-I were elucidated using spectroscopic methods.

[1]

Part 2: Propindilactone G from Schisandra
propinqua
A significant body of research exists for Propindilactone G, a nortriterpenoid that shares

structural similarities with compounds isolated from Kadsura. Given the phonetic resemblance,

information on Propindilactone G is highly relevant.

Discovery and Origin
Propindilactone G is a nortriterpenoid that was first isolated from the stems of Schisandra

propinqua var. propinqua.[3][4] Plants of the Schisandra genus are well-known for producing a

variety of bioactive nortriterpenoids.[5][6][7]

Structural Revision and Synthesis
Initial structural elucidation of natural products can be challenging. As a result of synthetic

studies, the structure of (+)-propindilactone G was revised.[3][4] A concise total synthesis of

this complex molecule has been achieved, which not only confirmed its revised structure but

also provided a route for producing the compound for further biological evaluation.[3][4][8][9]

The key steps in the first total synthesis included an asymmetric Diels-Alder reaction, a

Pauson-Khand reaction, a Pd-catalyzed reductive hydrogenolysis reaction, and an oxidative

heterocoupling reaction.[3][4] A later bioinspired synthesis was also developed, providing

experimental evidence for its putative biosynthetic pathway.[8][9]
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Experimental Protocols
Isolation of Propindilactone G (General Procedure):

A general procedure for the isolation of nortriterpenoids from Schisandra species involves the

extraction of the plant material (e.g., stems) with organic solvents, followed by a series of

chromatographic separations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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